6-Aminobicyclo[2.2.1]heptane-2-carboxylic acid

• CAS No.: 300848-46-8
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 6-aminobicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C8H13NO2/c9-7-3-4-1-5(7)6(2-4)8(10)11/h4-7H,1-3,9H2,(H,10,11)
• InChI Key: FDKRNUDLJGQKFB-UHFFFAOYSA-N
• SMILES: C1C2CC(C1C(C2)N)C(=O)O
• Synonyms: 6-aminoBHCA; 6-aminobicyclo(2.2.1)heptane-2-carboxylic acid

Description

6-Aminobicyclo[2.2.1]heptane-2-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-(tert-butoxycarbonylamino)norbornane-2-carboxylic acid, 72g, in dichloromethane (5 mL) was treated with trifluoroacetic acid (5 mL) for 1 hour at room temperature. The solvent was evaporated under reduced pressure and the resulting product was dissolved in 2 mL TFA and added to a stirring 1N HCl in Et2O solution. After stirring the mixture for 0.5 hour, the resulting precipitate was filtered and washed with dry Et2O to give 6-aminobicyclo[2.2.1]heptane-2-carboxylic acid.